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Compound of Interest

Compound Name:
(R)-Ethyl piperidine-3-carboxylate

hydrochloride

Cat. No.: B1418001 Get Quote

An In-depth Technical Guide to the Safe Handling and Use of (R)-ethyl nipecotate

hydrochloride

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of the essential safety protocols and handling

procedures for (R)-ethyl nipecotate hydrochloride. Tailored for researchers, scientists, and drug

development professionals, this document moves beyond mere procedural lists to offer a

deeper understanding of the causality behind each recommendation, ensuring a culture of

safety and scientific integrity in the laboratory.

Compound Profile and Significance
(R)-ethyl nipecotate is a chiral ester derived from nipecotic acid.[1] It serves as a crucial

intermediate in pharmaceutical synthesis, particularly in the development of compounds active

in the central nervous system (CNS).[1] Its hydrochloride salt form is often used to improve

solubility and stability. Given its role in the synthesis of novel therapeutics, a thorough

understanding of its chemical properties and associated hazards is paramount for all personnel

involved in its handling.
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A foundational understanding of the physicochemical properties of (R)-ethyl nipecotate

hydrochloride is critical for its safe handling and storage. These properties dictate the

necessary precautions to prevent accidental exposure and ensure the compound's stability.

Property Value Source(s)

Molecular Formula C₈H₁₅NO₂ [2]

Molecular Weight 157.21 g/mol [1][2]

Appearance
Clear colorless to yellow-brown

liquid

Boiling Point 102-104 °C @ 7-9 mmHg [3][4]

Density ~1.012 g/mL at 25 °C [3][4]

Flash Point
90-91 °C (194-195.8 °F) -

Closed Cup
[4][5]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[3][6]

Storage Temperature
Recommended: 2–8 °C

(refrigerated) under inert gas
[3][5]

The combustible nature of this liquid, as indicated by its flash point, necessitates that it be kept

away from open flames, sparks, and hot surfaces.[2][4] Its sensitivity to air also underscores

the recommendation for storage under an inert atmosphere.[3]

Hazard Identification and Risk Assessment
(R)-ethyl nipecotate hydrochloride is classified as a hazardous substance. A comprehensive

risk assessment should be conducted before any new experimental protocol involving this

compound is initiated.

GHS Classification
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According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), this compound is classified as follows:

Skin Irritation (Category 2): Causes skin irritation.[2][7]

Serious Eye Damage/Eye Irritation (Category 1/2): Causes serious eye damage or irritation.

[2][4][8][9]

Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory

irritation.[2][4]

Flammable Liquids (Category 4) / Combustible Liquid: Combustible liquid.[4][10][11]

The "Danger" or "Warning" signal words are associated with this compound, reflecting its

potential to cause significant harm upon improper handling.[4][7]

Toxicological Profile
While comprehensive toxicological data is not widely available, the known hazards warrant

caution.[4][12] Symptoms of overexposure may include headache, dizziness, tiredness,

nausea, and vomiting.[2][12] As a corrosive material, ingestion can cause severe damage to

the gastrointestinal tract.[2][12]

Standard Operating Procedures for Safe Handling
Adherence to meticulously designed standard operating procedures (SOPs) is non-negotiable.

The following protocols are based on established safety data and best laboratory practices.

Engineering Controls and Ventilation
The primary defense against exposure is the use of robust engineering controls.

Chemical Fume Hood: All handling of (R)-ethyl nipecotate hydrochloride, including weighing,

solution preparation, and transfers, must be conducted in a certified chemical fume hood.[5]

This is crucial to mitigate the risk of inhaling vapors, which can cause respiratory irritation.[4]

[8]
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Eyewash Stations and Safety Showers: Facilities must be equipped with easily accessible

eyewash stations and safety showers.[5] Proximity of these safety devices to the handling

area is critical for rapid response in case of accidental contact.

Personal Protective Equipment (PPE)
The selection and proper use of PPE provide a critical barrier against direct exposure.

Eye and Face Protection: Tightly fitting safety goggles or a face shield conforming to EN 166

(EU) or NIOSH (US) standards are mandatory.[7][8] This is to prevent contact with the liquid,

which can cause serious eye damage.[2]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves must be

inspected for integrity before each use and removed carefully to avoid skin contamination.

[2][5]

Protective Clothing: A lab coat or other protective clothing is required to prevent skin

contact.[5] For larger quantities, impervious clothing may be necessary.[7][8]

Respiratory Protection: If working outside of a fume hood (not recommended) or if exposure

limits are exceeded, a NIOSH/MSHA-approved respirator with an appropriate filter for

organic vapors should be used.[5][12]

Workflow for Solution Preparation
This protocol outlines the step-by-step methodology for safely preparing a solution of (R)-ethyl

nipecotate hydrochloride.

Preparation and Pre-checks:

Don all required PPE (goggles, lab coat, gloves).

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Gather all necessary equipment (glassware, stirrer, solvent, etc.) and place it inside the

fume hood.
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Aliquotting the Compound:

Carefully open the container of (R)-ethyl nipecotate hydrochloride inside the fume hood.

Using a clean pipette, transfer the required volume of the liquid to a tared vessel.

Securely close the primary container immediately after use.

Dissolution:

Slowly add the desired solvent to the vessel containing the compound.

If necessary, use a magnetic stirrer to facilitate dissolution.

Finalization and Storage:

Once fully dissolved, transfer the solution to a clearly labeled storage container. The label

should include the compound name, concentration, solvent, date, and relevant hazard

pictograms.

Store the solution under the appropriate conditions (e.g., refrigerated).

Decontamination:

Wipe down the work area within the fume hood with an appropriate solvent.

Dispose of all contaminated consumables (e.g., pipette tips, wipes) in a designated

hazardous waste container.

Wash hands thoroughly after completing the procedure.

Emergency Procedures
Preparedness is key to mitigating the consequences of an accidental release or exposure.

First-Aid Measures
Immediate and appropriate first aid is critical.
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][5]

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water for at least 15 minutes. If skin irritation persists, seek medical attention.[2][4]

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[4][5]

Ingestion: Do not induce vomiting. Clean the mouth with water and drink plenty of water

afterward. Seek immediate medical attention.[2][4]

Spill Management
A prompt and systematic response to a spill is essential to prevent the spread of contamination

and exposure.

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated (if safe to do so).

Contain: Absorb the spill with an inert, non-combustible material such as vermiculite, sand,

or earth.[5] Do not use combustible materials like paper towels as the primary absorbent.

Collect: Carefully scoop the absorbed material into a suitable, labeled container for

hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

Report: Report the incident to the appropriate safety officer or supervisor.

Spill Response Workflow Diagram
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Caption: Workflow for managing a chemical spill.
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Storage and Disposal
Storage
Proper storage is crucial for maintaining the integrity of the compound and ensuring safety.

Container: Store in a tightly closed container.[5][7]

Location: Keep in a dry, cool, and well-ventilated place.[5][7] A designated corrosives area is

recommended.[2][5]

Conditions: Refrigeration (2-8°C) is often advised.[3][5] Store away from sources of ignition

and incompatible materials such as strong oxidizing agents and strong bases.[2][4][5]

Disposal
Chemical waste must be managed responsibly to prevent environmental contamination.

Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to local, state, and federal regulations (e.g., US

EPA 40 CFR Parts 261.3).[5]

Procedure: Dispose of the compound and its container at an approved waste disposal plant.

[4][8] Do not dispose of it down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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